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Introduction: The Shifting Landscape of Thermal
Paper Chemistry
For decades, Bisphenol A (BPA) was the predominant color developer used in thermal paper,

enabling the inkless printing of receipts, tickets, and labels.[1][2] However, mounting evidence

has linked BPA to endocrine-disrupting properties and a range of potential adverse health

effects, including reproductive and developmental issues.[2][3] This has led to regulatory

actions, such as the European Union's restriction of BPA in thermal paper to less than 0.02%

by weight since January 2020.[1][4][5]

In response, manufacturers have increasingly turned to alternative bisphenol compounds as

substitutes.[6] One such common replacement is Bisphenol F (BPF), a structural analogue of

BPA. Concerns are now emerging that BPF may exhibit a similar toxicological profile to BPA,
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potentially acting as an endocrine disruptor itself.[7] This substitution underscores the critical

need for robust and reliable analytical methods to monitor the presence and quantity of BPF in

consumer products, particularly in high-contact materials like thermal paper. Dermal absorption

from handling receipts is a significant route of exposure, especially for workers such as

cashiers.[6][8]

This application note provides a detailed, validated protocol for the extraction and quantification

of Bisphenol F from thermal paper samples using High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection. The method is designed for accuracy, reliability, and

accessibility in a standard analytical laboratory setting.

Analytical Principle
The core of this method involves a two-stage process: solvent extraction followed by

instrumental analysis.

Extraction: BPF is first leached from the thermal paper matrix into a suitable organic solvent.

The choice of solvent and extraction conditions are optimized to ensure efficient recovery of

the analyte from the paper's coating.

Quantification: The resulting extract is then analyzed using a reverse-phase HPLC system.

The BPF is separated from other matrix components on a C18 column and detected by a UV

spectrophotometer at a wavelength where BPF exhibits strong absorbance.[9][10]

Quantification is achieved by comparing the peak area of the analyte in the sample to a

calibration curve generated from certified reference standards of BPF.

This workflow is depicted in the diagram below.
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Sample Preparation

Instrumental Analysis

Weigh 100 mg of
thermal paper sample

Cut paper into
small pieces

Place in glass vial with
10 mL Methanol

Sonicate for 60 minutes
at room temperature

Filter extract through
0.45 µm PTFE filter

Inject 20 µL of
filtered extract

HPLC Separation
on C18 Column

UV Detection
at 230 nm

Data Acquisition
& Processing

Report BPF Concentration
(µg/g or % w/w)

Quantify vs.
Calibration Curve

Click to download full resolution via product page

Caption: High-level workflow for BPF determination.
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Materials, Reagents, and Apparatus
Reagents & Chemicals

Bisphenol F (BPF) certified reference standard (≥98% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ultrapure Water (Type I, 18.2 MΩ·cm)

Sodium Hydroxide (for pH adjustment, if needed)

Apparatus & Consumables
High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

Analytical balance (4-decimal place)

Ultrasonic bath

Vortex mixer

Glass vials with PTFE-lined caps (e.g., 20 mL scintillation vials)

Volumetric flasks (Class A)

Micropipettes

Syringes (e.g., 5 mL)

Syringe filters (0.45 µm PTFE)

HPLC vials (2 mL amber glass)

Detailed Protocols
Preparation of Standard Solutions
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The accuracy of quantification is directly dependent on the quality of the calibration standards.

Primary Stock Solution (1000 µg/mL): Accurately weigh 25 mg of BPF reference standard

into a 25 mL Class A volumetric flask. Dissolve and bring to volume with methanol. This

solution should be stored at 4°C in an amber flask and is typically stable for several months.

Working Standard Solution (100 µg/mL): Pipette 5 mL of the Primary Stock Solution into a 50

mL volumetric flask and dilute to volume with methanol.

Calibration Standards (0.5 - 20 µg/mL): Prepare a series of calibration standards by serial

dilution of the Working Standard Solution with the mobile phase (Acetonitrile/Water). A

suggested calibration range is 0.5, 1.0, 2.5, 5.0, 10.0, and 20.0 µg/mL.

Sample Preparation & Extraction Protocol
This protocol is adapted from established methods for bisphenol extraction from paper

matrices.[11][12]

Sample Collection: Using clean forceps, obtain a representative portion of a thermal paper

receipt. Avoid touching the printed surface with bare hands to prevent contamination.

Homogenization: Cut approximately 100-200 mg of the thermal paper into small pieces

(approx. 2x2 mm).

Weighing: Accurately weigh about 100 mg of the cut paper into a 20 mL glass vial. Record

the exact weight.

Extraction: Add 10.0 mL of methanol to the vial. The choice of methanol is based on its

proven efficacy in solubilizing bisphenols from paper.

Sonication: Cap the vial tightly and place it in an ultrasonic bath. Sonicate at room

temperature for 60 minutes to ensure complete extraction of BPF from the paper's coating

into the solvent.

Filtration: After sonication, allow the paper fragments to settle. Draw the supernatant

(extract) using a syringe and filter it through a 0.45 µm PTFE syringe filter directly into a 2 mL
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amber HPLC vial. This step is critical to remove any particulate matter that could damage the

HPLC column.

Storage: The sample is now ready for injection. If analysis is not immediate, store the vials at

4°C for up to 48 hours.

Instrumental Analysis: HPLC-UV Conditions
The following parameters are a robust starting point for the analysis of BPF.[9][10]

Parameter Recommended Setting

HPLC Column
C18 Reverse-Phase, 4.6 x 250 mm, 5 µm

particle size

Mobile Phase Acetonitrile : Water (55:45, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temp. 30°C

UV Wavelength 230 nm

Run Time
~10 minutes (ensure BPF elutes and column is

clean)

Rationale for Parameter Selection:

C18 Column: This is a standard non-polar stationary phase that provides excellent retention

and separation for moderately non-polar molecules like BPF.

Acetonitrile/Water Mobile Phase: This combination offers good separation efficiency and is

UV-transparent at the detection wavelength. The 55:45 ratio is a good starting point to

achieve a reasonable retention time for BPF, which can be adjusted if necessary.[10]

UV Detection at 230 nm: BPF has a strong chromophore, and 230 nm provides high

sensitivity for detection.[9]
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Data Analysis and Method Validation
A validated analytical method ensures that the results are reliable and fit for purpose.[13][14]

Quantification
A calibration curve is constructed by plotting the peak area of the BPF standard injections

against their known concentrations. A linear regression analysis is performed, and the equation

of the line (y = mx + c) is used to calculate the concentration of BPF in the unknown samples

based on their measured peak areas. The final concentration in the paper is reported in µg/g or

as a weight percentage (% w/w).

Method Validation Parameters
The method should be validated according to established guidelines to demonstrate its

performance.[14][15]

Key Validation Parameters

Method Validation

Linearity & Range

Accuracy
(Recovery)

Precision
(Repeatability)

Limit of Detection
(LOD)

Limit of Quantification
(LOQ)
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Caption: Core parameters for analytical method validation.

The table below summarizes typical acceptance criteria for these parameters based on

published methods for similar analytes.[11][12]

Parameter Description
Typical Acceptance
Criteria

Linearity

The ability to elicit test results

that are directly proportional to

the analyte concentration.

Correlation Coefficient (R²) >

0.995

Accuracy

The closeness of the

measured value to the true

value, often assessed by

spike-recovery studies.

Recovery: 80% - 120%

Precision

The degree of agreement

among individual test results

when the procedure is applied

repeatedly.

Relative Standard Deviation

(RSD) < 15%

LOD

The lowest amount of analyte

in a sample that can be

detected but not necessarily

quantified.

Signal-to-Noise Ratio (S/N) ≥ 3

LOQ

The lowest amount of analyte

in a sample that can be

quantitatively determined with

suitable precision and

accuracy.

S/N ≥ 10; RSD < 20%

Conclusion
The provided HPLC-UV method offers a reliable, robust, and accessible means for the

quantitative determination of Bisphenol F in thermal paper. The simple solvent extraction and
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straightforward chromatographic analysis make it suitable for routine quality control, regulatory

compliance monitoring, and research applications. As the industry continues to shift away from

BPA, validated methods like this are essential for ensuring consumer safety and understanding

the prevalence of substitute compounds in the market. For higher sensitivity and selectivity,

particularly in complex matrices, this method can be adapted to an LC-MS/MS system.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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